Cas no 1261460-27-8 (3-Chloro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine)
3-Chloro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine
-
- Inchi: 1S/C12H7ClF3NO2/c13-10-6-17-5-9(11(10)18)7-2-1-3-8(4-7)19-12(14,15)16/h1-6H,(H,17,18)
- InChI Key: UZEVATXZHMYLRX-UHFFFAOYSA-N
- SMILES: ClC1=CNC=C(C1=O)C1C=CC=C(C=1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 431
- XLogP3: 3.8
- Topological Polar Surface Area: 38.3
3-Chloro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024000974-250mg |
3-Chloro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine |
1261460-27-8 | 97% | 250mg |
$720.80 | 2023-09-03 | |
| Alichem | A024000974-500mg |
3-Chloro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine |
1261460-27-8 | 97% | 500mg |
$950.60 | 2023-09-03 | |
| Alichem | A024000974-1g |
3-Chloro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine |
1261460-27-8 | 97% | 1g |
$1629.60 | 2023-09-03 |
3-Chloro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
Additional information on 3-Chloro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine
Professional Introduction to 3-Chloro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261460-27-8)
3-Chloro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine, with the CAS number 1261460-27-8, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic aromatic compound features a pyridine core substituted with various functional groups, making it a versatile intermediate in the synthesis of biologically active molecules. The presence of a chloro group, a hydroxyl group, and a trifluoromethoxyphenyl moiety contributes to its unique chemical properties and reactivity, which are highly valued in medicinal chemistry.
The compound's structure is particularly intriguing due to the combination of these substituents. The chloro group at the 3-position and the hydroxyl group at the 4-position enhance its solubility in polar solvents and influence its electronic distribution, making it more susceptible to nucleophilic substitution reactions. Meanwhile, the trifluoromethoxyphenyl group introduces electron-withdrawing effects through the trifluoromethyl group, which can modulate the reactivity and binding affinity of the molecule in biological systems.
In recent years, this compound has garnered attention for its potential applications in drug discovery. The pyridine scaffold is a common motif in many pharmacologically active agents, and modifications to this core structure often lead to enhanced biological activity. For instance, studies have shown that pyridine derivatives can interact with various biological targets, including enzymes and receptors, by virtue of their ability to form hydrogen bonds and hydrophobic interactions.
One of the most promising areas of research involving 3-Chloro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine is its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these diseases.
The trifluoromethoxyphenyl group in this compound is particularly noteworthy for its role in enhancing binding affinity. Trifluoromethyl groups are known to improve metabolic stability and binding interactions by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This makes 3-Chloro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine an attractive building block for developing novel kinase inhibitors.
Furthermore, the hydroxyl group provides a site for further functionalization, allowing chemists to introduce additional moieties that can fine-tune the biological activity of the molecule. For example, coupling this compound with other pharmacophores can lead to the development of dual-action drugs that target multiple pathways simultaneously.
The chloro group also serves as a useful handle for further chemical transformations. It can be displaced by nucleophiles under appropriate conditions, enabling the introduction of diverse functional groups such as amines or thiols. This flexibility makes 3-Chloro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine a valuable intermediate in synthetic chemistry.
In academic research, this compound has been employed in various studies aimed at understanding the structure-activity relationships (SAR) of pyridine derivatives. By systematically modifying different parts of the molecule and assessing changes in biological activity, researchers can gain insights into how specific structural features contribute to function. These insights are crucial for designing more effective drugs with improved efficacy and reduced side effects.
The pharmaceutical industry has also shown interest in this compound due to its potential therapeutic applications. Several companies have patented derivatives of 3-Chloro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine as part of their drug discovery programs. These patents highlight its importance as a lead compound or intermediate in the development of new treatments for various diseases.
Recent advances in computational chemistry have further enhanced the utility of this compound. By using computer modeling techniques, researchers can predict how different modifications will affect the biological activity of 3-Chloro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine without conducting extensive experimental trials. This approach accelerates drug discovery by allowing scientists to prioritize promising candidates based on theoretical data.
The synthesis of 3-Chloro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions, nucleophilic aromatic substitutions, and functional group interconversions. Each step must be meticulously controlled to avoid unwanted side products and ensure reproducibility.
The versatility of this compound makes it suitable for a wide range of applications beyond drug discovery. It can be used as a ligand in coordination chemistry or as a starting material for synthesizing more complex molecules with specialized properties. Its unique combination of functional groups allows it to participate in diverse chemical transformations, making it a valuable tool for synthetic chemists.
In conclusion, 3-Chloro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261460-27-8) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its structural features make it an excellent candidate for developing new drugs targeting various diseases, particularly cancer and inflammatory disorders. As research continues to uncover new applications for this molecule, its importance is likely to grow further.
1261460-27-8 (3-Chloro-4-hydroxy-5-(3-(trifluoromethoxy)phenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)